Cas no 147425-79-4 (2-Pyrazinecarboxamide,5-acetyl-)
147425-79-4 structure
Product Name:2-Pyrazinecarboxamide,5-acetyl-
CAS No:147425-79-4
MF:C7H7N3O2
MW:165.149380922318
CID:100764
PubChem ID:10241133
Update Time:2025-09-22
2-Pyrazinecarboxamide,5-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxamide,5-acetyl-
- 5-ACETYLPYRAZINE-2-CARBOXAMIDE
- Pyrazinecarboxamide, 5-acetyl- (9CI)
- TS-00126
- 147425-79-4
- AKOS006310006
- SCHEMBL5041030
-
- MDL: MFCD11100140
- Inchi: 1S/C7H7N3O2/c1-4(11)5-2-10-6(3-9-5)7(8)12/h2-3H,1H3,(H2,8,12)
- InChI Key: ALPVAENMJMTCLM-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC(C(N)=O)=CN=1
Computed Properties
- Exact Mass: 165.05391
- Monoisotopic Mass: 165.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 85.9Ų
Experimental Properties
- PSA: 85.94
- LogP: 0.47840
2-Pyrazinecarboxamide,5-acetyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334816-1g |
5-Acetylpyrazine-2-carboxamide |
147425-79-4 | 95%+ | 1g |
$480 | 2023-01-19 | |
| Chemenu | CM334816-1g |
5-Acetylpyrazine-2-carboxamide |
147425-79-4 | 95%+ | 1g |
$441 | 2021-08-18 |
2-Pyrazinecarboxamide,5-acetyl- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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